molecular formula C12H11ClN2 B8799621 2-[(4-Chlorophenyl)amino]cyclopent-1-ene-1-carbonitrile

2-[(4-Chlorophenyl)amino]cyclopent-1-ene-1-carbonitrile

Cat. No.: B8799621
M. Wt: 218.68 g/mol
InChI Key: NECOTOQFSAVDFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4-Chlorophenyl)amino]cyclopent-1-ene-1-carbonitrile is a useful research compound. Its molecular formula is C12H11ClN2 and its molecular weight is 218.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11ClN2

Molecular Weight

218.68 g/mol

IUPAC Name

2-(4-chloroanilino)cyclopentene-1-carbonitrile

InChI

InChI=1S/C12H11ClN2/c13-10-4-6-11(7-5-10)15-12-3-1-2-9(12)8-14/h4-7,15H,1-3H2

InChI Key

NECOTOQFSAVDFN-UHFFFAOYSA-N

Canonical SMILES

C1CC(=C(C1)NC2=CC=C(C=C2)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-aniline (Aldrich Chemicals) (2.6 g, 20 mmol), cyanoketone (Example 11) (2.2 g, 20 mmol), calcium chloride (2.5 g, 23 mmol) and T.H.F. (30 ml) were heated under reflux for 19 hours. After being allowed to cool, the mixture was filtered and the solvent evaporated. Kugelrohr distillation (160° C., 0.3 mm Hg) gave the product as white crystals.
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step Two
Quantity
2.5 g
Type
reactant
Reaction Step Three

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